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Compound of Interest

Compound Name: Boc-aminoxy-PEG4-acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-aminoxy-PEG4-acid is a heterobifunctional linker molecule integral to the fields of
bioconjugation, drug delivery, and proteomics. Its unique structure, featuring a tert-
butyloxycarbonyl (Boc) protected aminoxy group, a tetraethylene glycol (PEG4) spacer, and a
terminal carboxylic acid, offers researchers a versatile tool for covalently linking different
molecules with a high degree of control. The hydrophilic PEG4 spacer enhances the aqueous
solubility and reduces the immunogenicity of the resulting conjugate, a critical feature for in vivo
applications. This guide provides a comprehensive overview of the properties of Boc-aminoxy-
PEG4-acid, detailed experimental protocols for its use, and logical workflows for its application
in advanced bioconjugation strategies.

Core Properties and Data

The physical and chemical properties of Boc-aminoxy-PEG4-acid are summarized in the table
below. This data is essential for designing and executing successful conjugation experiments.
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Property Value Source(s)

Chemical Formula C16H31NO9 [1112]

Molecular Weight 381.42 g/mol [11[2][3]

Appearance Viscous oil or waxy solid

Purity Typically 295% or 297%

B Soluble in water, DMSO, DMF,

Solubility [3]

DCM
N -20°C under an inert

Storage Conditions [3]

atmosphere

Mechanism of Action: A Two-Step Orthogonal
Conjugation Strategy

Boc-aminoxy-PEG4-acid is designed for a sequential, two-step conjugation process, which
minimizes the formation of undesirable homodimers. This orthogonal reactivity is a key
advantage in the construction of complex biomolecules like antibody-drug conjugates (ADCs)
and Proteolysis Targeting Chimeras (PROTACS).

The logical workflow for a typical bioconjugation experiment using Boc-aminoxy-PEG4-acid is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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